Cas no 2172537-88-9 (1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172537-88-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6244572
• PubChem ID: 165601172
• Update Time: 2025-05-24

1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• 2172537-88-9
• EN300-1594411

• Inchi： 1S/C7H11N3O2/c1-5(3-11)10-6(2)7(4-12)8-9-10/h4-5,11H,3H2,1-2H3
• InChI Key： RTCKDUSXBIRBLG-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

1-(1-Hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS number 2172537-88-9, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of aldehydes and features a 1,2,3-triazole ring system, which is a heterocyclic aromatic compound. The presence of the hydroxypropan-2-yl group and the methyl substituent on the triazole ring adds complexity to its structure and contributes to its versatile chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The 1H-1,2,3-triazole moiety in this compound is particularly interesting due to its ability to participate in hydrogen bonding and its potential as a scaffold for drug design. The hydroxypropan-2-yl group introduces hydrophilic properties, while the methyl group adds a degree of lipophilicity, making this compound suitable for applications that require a balance between solubility and stability.

The synthesis of 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde typically involves multi-step reactions, including alkylation and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient syntheses by utilizing transition metal catalysts or enzymatic approaches.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows absorption bands in the range of 280–300 nm, which is indicative of its conjugated triazole system. These properties make it suitable for use in both laboratory settings and industrial applications.

The applications of 1-(1-hydroxypropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde are vast and continue to expand with ongoing research. In the pharmaceutical industry, this compound has shown promise as a lead molecule for anti-inflammatory and anti-cancer drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a valuable candidate for further exploration.

In addition to its pharmaceutical applications, this compound has also found use in materials science as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. The triazole ring's reactivity allows for easy functionalization, enabling the creation of materials with tailored properties for applications in electronics and sensors.

Recent studies have also explored the use of this compound in agrochemicals. Its ability to act as a plant growth regulator has been reported in several research papers. The compound's interaction with plant hormones suggests potential applications in enhancing crop yields and improving stress tolerance in plants.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under various conditions and found that it undergoes rapid degradation under aerobic conditions due to its hydrophilic nature. This makes it an eco-friendly option for use in agricultural and industrial settings.

In conclusion, 1-(1-hydroxypropan